Cas no 1219972-21-0 (5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride)

• Product Name: 5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride
• CAS No: 1219972-21-0
• MF: C₁₈H₂₁Cl₂NO
• MW: 338.271443128586
• CID: 4687405
• Update Time: 2025-05-24

5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro[1,1'-biphenyl]-2-yl 3-piperidinylmethylether hydrochloride
• 3-(((5-Chloro-[1,1'-biphenyl]-2-yl)oxy)methyl)piperidine hydrochloride
• 3-(4-chloro-2-phenylphenoxymethyl)piperidine hydrochloride
• 5-chloro[1,1-biphenyl]-2-yl 3-piperidinylmethyl ether hydrochloride
• 5-Chloro[1,1'-biphenyl]-2-yl 3-piperidinylmethyl ether hydrochloride
• 5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride

• Inchi： 1S/C18H20ClNO.ClH/c19-16-8-9-18(21-13-14-5-4-10-20-12-14)17(11-16)15-6-2-1-3-7-15;/h1-3,6-9,11,14,20H,4-5,10,12-13H2;1H
• InChI Key： AVONWPQVWGSPLI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1C=CC=CC=1)OCC1CNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 306
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride

Introduction to 5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride (CAS No. 1219972-21-0)

5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1219972-21-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of biphenyl derivatives, characterized by its unique structural motif involving a chloro-substituted biphenyl ring linked to a piperidine moiety through an ether oxygen. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development pipelines.

The structural framework of 5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride positions it as a promising candidate for further functionalization and exploration in medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups on the biphenyl ring, coupled with the nitrogen-rich piperidine scaffold, contributes to its diverse reactivity and potential biological activity. Such structural features are often exploited in the design of molecules targeting neurological disorders, cardiovascular diseases, and other therapeutic areas where precise molecular interactions are critical.

In recent years, there has been growing interest in biphenyl-based compounds due to their reported pharmacological properties. The chloro substituent at the para position of the biphenyl ring not only influences electronic distribution but also serves as a handle for further chemical modifications via nucleophilic aromatic substitution or cross-coupling reactions. The piperidine group, on the other hand, is well-known for its role in enhancing bioavailability and binding affinity to biological targets. This combination makes 5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride a versatile building block for synthesizing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with biological receptors with high accuracy. Molecular docking studies suggest that 5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride may exhibit inhibitory activity against enzymes and receptors involved in pain signaling, inflammation, and neurotransmission. These predictions are supported by experimental data from related biphenyl derivatives, which have shown promising results in preclinical studies.

The synthesis of 5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include chlorination of a biphenyl precursor, nucleophilic substitution with piperidine derivatives, and subsequent salt formation with hydrochloric acid. Advances in catalytic methods have streamlined these processes, making large-scale production more feasible while maintaining chemical integrity.

From a pharmaceutical perspective, the development of new drugs relies heavily on access to high-quality intermediates like 5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride. Its utility extends beyond mere building blocks; it serves as a scaffold for generating structure-activity relationships (SAR) that guide drug design. By systematically modifying substituents on the biphenyl or piperidine moieties, chemists can fine-tune biological activity and pharmacokinetic properties to meet therapeutic demands.

The hydrochloride form of this compound enhances its pharmacological relevance by improving solubility in aqueous media, which is crucial for formulation development. This property is particularly important for oral or parenteral administration routes where drug solubility directly impacts bioavailability and therapeutic efficacy. Additionally, the stability imparted by the salt form ensures that 5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride remains effective throughout storage and transportation processes.

In conclusion,5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride (CAS No. 1219972-21-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its synthesis presents challenges that require innovative synthetic strategies but offers opportunities for developing novel therapeutics targeting various diseases. As research continues to uncover new derivatives and applications of biphenyl-based compounds,5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride will undoubtedly play an important role in future drug discovery efforts.